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Compound of Interest

Compound Name: N-(Diethylboryl)benzamide

Cat. No.: B126085

An In-depth Technical Guide to N,N-
Diethylbenzamide

A Note on Chemical Nomenclature: The information provided herein pertains to N,N-
Diethylbenzamide. While the initial query referenced "N-(Diethylboryl)benzamide," publicly
available scientific literature and chemical databases predominantly feature data for N,N-
Diethylbenzamide, for which the CAS number is 1696-17-9.[1] It is presumed that the query
intended to investigate this widely studied compound.

This technical guide is intended for researchers, scientists, and professionals in drug
development, offering a comprehensive overview of the chemical and physical properties,
synthesis, and analytical data for N,N-Diethylbenzamide.

Chemical Identity and Properties

N,N-Diethylbenzamide is a substituted amide that is widely recognized for its use as an insect
repellent.[2][3][4] Its fundamental properties are summarized below.
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Property Value Reference
CAS Number 1696-17-9 [1]
Molecular Formula C11H1sNO [5]
Molecular Weight 177.24 g/mol [5]
Melting Point 38-40°C [6]
Boiling Point 146-150°C at 15 mmHg [6]
Density ~1.029 g/cm? (rough estimate) [6]

Refractive Index

1.5240 to 1.5280

[6]

B Slightly soluble in Chloroform
Solubility [6]
and Ethyl Acetate

White to Yellow to Green clear
Appearance o [6]
liquid

Synthesis of N,N-Diethylbenzamide

A common and straightforward method for the synthesis of N,N-Diethylbenzamide involves the
reaction of benzoyl chloride with diethylamine.

Materials:

e Diethylamine (2.5 g)

e Triethylamine (3.5 g)

e Benzoyl chloride (4.9 g)

e Methylene chloride (30 ml)
o Water

e Brine solution
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Procedure:

A solution of diethylamine (2.5 g) and triethylamine (3.5 g) in 30 ml of methylene chloride is
prepared in a suitable reaction vessel.

The solution is cooled in an ice bath.
Benzoyl chloride (4.9 g) is added dropwise to the cooled, stirred solution.

After the addition is complete, the cooling bath is removed, and the mixture is stirred at
ambient temperature for 18 hours.

Insoluble materials are removed by filtration, and the solids are washed with methylene
chloride.

The combined filtrates are washed sequentially with water and brine.
The organic layer is dried and the solvent is evaporated to yield a yellow oil.

The crude product is purified by Kugelrohr distillation at 70°C and 300 mm pressure to afford
N,N-Diethylbenzamide as a colorless oil (5.91 g yield).

Caption: Workflow for the synthesis of N,N-Diethylbenzamide.

Spectroscopic Data

The hindered rotation around the amide C-N bond due to partial double bond character results

in distinct signals for the two ethyl groups in the *H NMR spectrum.[7]

'H NMR (CDCls, 400 MHz): Signals for the CH2z groups of the ethyl substituents may appear
as two separate broad signals around 3.23 and 3.58 ppm. The CHs groups typically appear
as triplets around 1.14 and 1.28 ppm. The aromatic protons appear in the region of 7.26-7.57

ppm.

13C NMR (CDCls, 100 MHz): Characteristic peaks include the carbonyl carbon around 171.4
ppm, aromatic carbons between 126.3 and 137.3 ppm, and the ethyl carbons with the CH:
groups around 43.0 and 39.5 ppm, and the CHs groups around 14.2 and 12.8 ppm.
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The mass spectrum of N,N-Diethylbenzamide shows a molecular ion peak [M*] at m/z 177.[8]
Common fragmentation patterns include a prominent peak at m/z 105, corresponding to the
benzoyl cation, and a peak at m/z 77, corresponding to the phenyl cation.[8]

The IR spectrum of N,N-Diethylbenzamide displays characteristic absorption bands. A strong
absorption band corresponding to the C=0 stretching of the tertiary amide is typically observed
around 1628 cm~1.[9]

Metabolic Pathway

In vivo, N,N-Diethylbenzamide undergoes metabolic transformation. Studies in rats have shown
that a key metabolic pathway involves an initial oxidative mono-N-deethylation, followed by
enzymatic hydrolysis of the resulting secondary amide to ethylamine and benzoic acid. The
benzoic acid is then conjugated with glycine and excreted as hippuric acid.[10]

Caption: Metabolic pathway of N,N-Diethylbenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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